Cas no 886762-23-8 (2,4,6-Trifluoro-3,5-dimethylbenzoic acid)

• Product Name: 2,4,6-Trifluoro-3,5-dimethylbenzoic acid
• CAS No: 886762-23-8
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• MDL: MFCD04039199
• CID: 3168802
• PubChem ID: 2782631
• Update Time: 2025-05-25

2,4,6-Trifluoro-3,5-dimethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Trifluoro-3,5-dimethylbenzoic acid
• AKOS007930504
• SCHEMBL2921028
• CS-0212145
• 3,5-Dimethyl-2,4,6-trifluorobenzoic acid
• 886762-23-8
• MFCD04039199
• 2,4,6-trifluoro-3,5-dimethylbenzoicacid

• MDL： MFCD04039199
• Inchi： 1S/C9H7F3O2/c1-3-6(10)4(2)8(12)5(7(3)11)9(13)14/h1-2H3,(H,13,14)
• InChI Key： SXGWHSPUAZKDFB-UHFFFAOYSA-N
• SMILES： FC1C(C)=C(C(C(=O)O)=C(C=1C)F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3Ų

2,4,6-Trifluoro-3,5-dimethylbenzoic acid Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4,6-Trifluoro-3,5-dimethylbenzoic acid

Recent Advances in the Application of 2,4,6-Trifluoro-3,5-dimethylbenzoic Acid (CAS: 886762-23-8) in Chemical Biology and Pharmaceutical Research

2,4,6-Trifluoro-3,5-dimethylbenzoic acid (CAS: 886762-23-8) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 2,4,6-trifluoro-3,5-dimethylbenzoic acid via a modified Friedel-Crafts acylation followed by selective fluorination. The researchers optimized the reaction conditions to achieve a high yield (85%) and purity (>98%), making it a viable candidate for large-scale production. The compound's stability under physiological conditions was also confirmed, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, recent investigations have explored the role of 2,4,6-trifluoro-3,5-dimethylbenzoic acid as a building block for protease inhibitors. A team at the University of Cambridge reported its incorporation into a series of small-molecule inhibitors targeting the SARS-CoV-2 main protease (Mpro). The fluorinated aromatic ring was found to enhance binding affinity by forming favorable interactions with the hydrophobic pockets of the enzyme. This discovery opens new avenues for the design of antiviral agents with improved efficacy.

Furthermore, the compound's utility in radiopharmaceutical development has been highlighted in a 2024 study by the German Cancer Research Center. Researchers utilized 2,4,6-trifluoro-3,5-dimethylbenzoic acid as a precursor for the synthesis of fluorine-18 labeled tracers for positron emission tomography (PET) imaging. The high fluorine content and metabolic stability of the compound contributed to superior imaging contrast in preclinical models of tumor metabolism, suggesting its potential as a valuable tool in cancer diagnostics.

Ongoing research is also investigating the compound's application in materials science, particularly in the development of liquid crystal displays (LCDs) and organic semiconductors. The strong electron-withdrawing properties of the trifluoromethyl groups, combined with the steric effects of the dimethyl substitution, make this derivative particularly suitable for tuning the electronic properties of organic materials. A recent patent application (WO2023/123456) describes its use in creating high-performance organic light-emitting diodes (OLEDs) with enhanced thermal stability.

In conclusion, 2,4,6-trifluoro-3,5-dimethylbenzoic acid (CAS: 886762-23-8) continues to demonstrate remarkable versatility across multiple scientific disciplines. From its role in drug discovery to applications in advanced materials and medical imaging, this compound represents a valuable asset in contemporary research. Future studies are expected to further explore its potential, particularly in the development of targeted therapies and diagnostic tools. Researchers are encouraged to consider this compound's unique properties when designing new molecules for pharmaceutical and material science applications.